![molecular formula C16H12ClFN4O B6492257 1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide CAS No. 1326893-11-1](/img/structure/B6492257.png)
1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
Description
1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CFMT) is a heterocyclic compound that has been studied extensively for its potential applications in biochemistry, physiology, and drug discovery. CFMT is composed of a 1-3-chlorophenyl group, an N-substituted 2-fluorophenylmethyl group, and a 1H-1,2,3-triazole-4-carboxamide group. CFMT is a versatile molecule that can be used as a starting material for the synthesis of other compounds and as a drug target in drug discovery.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide, focusing on six unique applications:
Antimicrobial Activity
1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide has shown promising antimicrobial properties. Research indicates its effectiveness against a range of bacterial and fungal pathogens. This compound’s triazole ring is particularly significant in inhibiting the growth of microorganisms by interfering with their cell membrane synthesis .
Anticancer Potential
Studies have explored the anticancer potential of this compound, particularly its ability to induce apoptosis in cancer cells. The presence of the triazole moiety is crucial for its interaction with cancer cell DNA, leading to cell cycle arrest and programmed cell death. This makes it a candidate for further development in cancer therapeutics .
Anti-inflammatory Properties
The compound has been investigated for its anti-inflammatory effects. It works by inhibiting the production of pro-inflammatory cytokines and enzymes, such as COX-2. This property is beneficial in treating inflammatory diseases like rheumatoid arthritis and other chronic inflammatory conditions .
properties
IUPAC Name |
1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]triazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClFN4O/c17-12-5-3-6-13(8-12)22-10-15(20-21-22)16(23)19-9-11-4-1-2-7-14(11)18/h1-8,10H,9H2,(H,19,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTGPUYDDIYCLJP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC(=O)C2=CN(N=N2)C3=CC(=CC=C3)Cl)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClFN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,4,5-trimethoxy-N-{3-methyl-2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide](/img/structure/B6492188.png)
![2-(4-methoxyphenyl)-N-{3-methyl-2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}acetamide](/img/structure/B6492190.png)
![1-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine](/img/structure/B6492196.png)
![1-(2-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine](/img/structure/B6492203.png)
![1-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-phenylpiperazine](/img/structure/B6492209.png)
![1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine](/img/structure/B6492214.png)
![N-(2-hydroxyethyl)-N'-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}ethanediamide](/img/structure/B6492225.png)
![N'-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}-N-(prop-2-en-1-yl)ethanediamide](/img/structure/B6492236.png)
![N'-(4-methoxyphenyl)-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}ethanediamide](/img/structure/B6492238.png)
![N-ethyl-N'-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}ethanediamide](/img/structure/B6492245.png)
![1-[(4-fluorophenyl)methyl]-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide](/img/structure/B6492249.png)
![1-(3-chlorophenyl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide](/img/structure/B6492261.png)
![N-{3-methyl-2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}-N'-[(thiophen-2-yl)methyl]ethanediamide](/img/structure/B6492262.png)
![N-{3-methyl-2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}-N'-(2-phenylethyl)ethanediamide](/img/structure/B6492268.png)